92-86-4

4,4'-Dibromobiphenyl

In Stock

• CAS RN:
• 92-86-4

• Formula:
• C12H8Br2

• InChI:
• InChI=1S/C12H8Br2/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-8H

• InChIKey:
• HQJQYILBCQPYBI-UHFFFAOYSA-N

• 4,4'-Dibromobiphenyl, also known as 4,4'-Dibromobiphenyl, is a useful research compound. Its molecular formula is C12H8Br2 and its molecular weight is 312 g/mol. The purity is usually 95%.

4-Chloromandelic acid

In Stock

• CAS RN:
• 492-86-4

• Formula:
• C8H7ClO3

• InChI:
• InChI=1S/C8H7ClO3/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7,10H,(H,11,12)

• InChIKey:
• BWSFWXSSALIZAU-UHFFFAOYSA-N

• 4-Chloromandelic acid, also known as 4-Chloromandelic acid, is a useful research compound. Its molecular formula is C8H7ClO3 and its molecular weight is 186.59 g/mol. The purity is usually 95%.

Ethyl 10-undecenoate

In Stock

• CAS RN:
• 692-86-4

• Formula:
• C13H24O2

• InChI:
• InChI=1S/C13H24O2/c1-3-5-6-7-8-9-10-11-12-13(14)15-4-2/h3H,1,4-12H2,2H3

• InChIKey:
• FXNFFCMITPHEIT-UHFFFAOYSA-N

• Ethyl 10-undecenoate is a volatile organic compound that is reported to form during the thermal oxidative decomposition of linolenates.
  Ethyl 10-undecenoate, also known as fema 2461, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl 10-undecenoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ethyl 10-undecenoate has been primarily detected in urine. Within the cell, ethyl 10-undecenoate is primarily located in the membrane (predicted from logP) and cytoplasm. Ethyl 10-undecenoate is a clean, cognac, and creamy tasting compound that can be found in alcoholic beverages. This makes ethyl 10-undecenoate a potential biomarker for the consumption of this food product.
  

2-(3-Aminopropylamino)-3,5-dimethylpyridine

• CAS RN:
• 92992-86-4

• Formula:
• C10H17N3

• InChI:
• InChI=1S/C10H17N3/c1-8-6-9(2)10(13-7-8)12-5-3-4-11/h6-7H,3-5,11H2,1-2H3,(H,12,13)

• InChIKey:
• KPBPCAUWKPKPBL-UHFFFAOYSA-N

• 2-(3-Aminopropylamino)-3,5-dimethylpyridine is a useful research compound. Its molecular formula is C10H17N3 and its molecular weight is 179.26 g/mol. The purity is usually 95%.

9H-Carbazol-1-amine

In Stock

• CAS RN:
• 18992-86-4

• Formula:
• C12H10N2

• InChI:
• InChI=1S/C12H10N2/c13-10-6-3-5-9-8-4-1-2-7-11(8)14-12(9)10/h1-7,14H,13H2

• InChIKey:
• YJKJAYFKPIUBAW-UHFFFAOYSA-N

• 9H-Carbazol-1-amine is a useful research compound. Its molecular formula is C12H10N2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.

(E)-3-(4-Amino-3,5-dimethylphenyl)acrylonitrile

• CAS RN:
• 500292-86-4

• Formula:
• C11H12N2

• InChI:
• InChI=1S/C11H12N2/c1-8-6-10(4-3-5-12)7-9(2)11(8)13/h3-4,6-7H,13H2,1-2H3/b4-3+

• InChIKey:
• JNRBSZUSHVFWIK-ONEGZZNKSA-N

• (E)-3-(4-Amino-3,5-dimethylphenyl)acrylonitrile is a useful research compound. Its molecular formula is C11H12N2 and its molecular weight is 172.23 g/mol. The purity is usually 95%.

2-(4-Iodophenoxy)pyrimidine

In Stock

• CAS RN:
• 330792-86-4

• Formula:
• C10H7IN2O

• InChI:
• InChI=1S/C10H7IN2O/c11-8-2-4-9(5-3-8)14-10-12-6-1-7-13-10/h1-7H

• InChIKey:
• ACTXYGJBAXDKAS-UHFFFAOYSA-N

• 2-(4-Iodophenoxy)pyrimidine is a useful research compound. Its molecular formula is C10H7IN2O and its molecular weight is 298.08 g/mol. The purity is usually 95%.

2',6'-Dihydroxyflavone

• CAS RN:
• 107092-86-4

• Formula:
• C15H10O4

• InChI:
• InChI=1S/C15H10O4/c16-10-5-3-6-11(17)15(10)14-8-12(18)9-4-1-2-7-13(9)19-14/h1-8,16-17H

• InChIKey:
• NIRCSBOJIJQPCM-UHFFFAOYSA-N

• 2',6'-Dihydroxyflavone, also known as 2',6'-Dihydroxyflavone, is a useful research compound. Its molecular formula is C15H10O4 and its molecular weight is 254.241. The purity is usually 95%.

7-isobutyl-5-(isopentylthio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 893392-86-4

• Formula:
• C17H26N4O2S

• InChI:
• InChI=1S/C17H26N4O2S/c1-10(2)7-8-24-15-13-14(18-12(19-15)9-11(3)4)20(5)17(23)21(6)16(13)22/h10-11H,7-9H2,1-6H3

• InChIKey:
• HJCDSJCJJYXOPY-UHFFFAOYSA-N

• 7-isobutyl-5-(isopentylthio)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C17H26N4O2S and its molecular weight is 350.48. The purity is usually 95%.

N-(4-acetamidophenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide

In Stock

• CAS RN:
• 893992-86-4

• Formula:
• C24H24N4O4

• InChI:
• InChI=1S/C24H24N4O4/c1-16(29)25-17-8-10-18(11-9-17)26-24(32)23(31)20-14-28(21-7-3-2-6-19(20)21)15-22(30)27-12-4-5-13-27/h2-3,6-11,14H,4-5,12-13,15H2,1H3,(H,25,29)(H,26,32)

• InChIKey:
• RLNKIFRCFYWPAB-UHFFFAOYSA-N

• N-(4-acetamidophenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide is a useful research compound. Its molecular formula is C24H24N4O4 and its molecular weight is 432.48. The purity is usually 95%.

3',5'-Dimethyl-3-(2,3-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898792-86-4

• Formula:
• C19H22O

• InChI:
• InChI=1S/C19H22O/c1-13-10-14(2)12-18(11-13)19(20)9-8-17-7-5-6-15(3)16(17)4/h5-7,10-12H,8-9H2,1-4H3

• InChIKey:
• GXSDLQRBVDFHRU-UHFFFAOYSA-N

• 3',5'-Dimethyl-3-(2,3-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H22O and its molecular weight is 266.4 g/mol. The purity is usually 95%.

(-)-2,3-Bis[(2R,5R)-2,5-dimethylphospholano]maleic anhydride

Usually In Stock

• CAS RN:
• 505092-86-4

• Formula:
• C16H24O3P2

• InChI:
• InChI=1S/C16H24O3P2/c1-9-5-6-10(2)20(9)13-14(16(18)19-15(13)17)21-11(3)7-8-12(21)4/h9-12H,5-8H2,1-4H3/t9-,10-,11-,12-/m1/s1

• InChIKey:
• OQHMFJKKVZGWDC-DDHJBXDOSA-N

• (-)-2,3-Bis[(2R,5R)-2,5-dimethylphospholano]maleic anhydride is a useful research compound. Its molecular formula is C16H24O3P2 and its molecular weight is 326.31 g/mol. The purity is usually 95%.

N-methyl-N-phenyl-4-[({[3-(2-thienyl)acryloyl]amino}carbothioyl)amino]benzenesulfonamide

In Stock

• CAS RN:
• 791792-86-4

• Formula:
• C21H19N3O3S3

• InChI:
• InChI=1S/C21H19N3O3S3/c1-24(17-6-3-2-4-7-17)30(26,27)19-12-9-16(10-13-19)22-21(28)23-20(25)14-11-18-8-5-15-29-18/h2-15H,1H3,(H2,22,23,25,28)/b14-11+

• InChIKey:
• IKFDXTLONRAEGN-SDNWHVSQSA-N

• N-methyl-N-phenyl-4-[({[3-(2-thienyl)acryloyl]amino}carbothioyl)amino]benzenesulfonamide is a useful research compound. Its molecular formula is C21H19N3O3S3 and its molecular weight is 457.6g/mol. The purity is usually 95%.

7,7-Dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid

In Stock

• CAS RN:
• 1420792-86-4

• Formula:
• C12H15NO3

• InChI:
• InChI=1S/C12H15NO3/c1-12(2)4-3-7-5-8(11(15)16)10(14)13-9(7)6-12/h5H,3-4,6H2,1-2H3,(H,13,14)(H,15,16)

• InChIKey:
• RNOJKOGSFCPGGN-UHFFFAOYSA-N

• 7,7-Dimethyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.256. The purity is usually 95%.

N-((6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)methyl)pentanamide

In Stock

• CAS RN:
• 1797292-86-4

• Formula:
• C16H26N4O

• InChI:
• InChI=1S/C16H26N4O/c1-3-4-8-15(21)17-12-14-11-13(2)18-16(19-14)20-9-6-5-7-10-20/h11H,3-10,12H2,1-2H3,(H,17,21)

• InChIKey:
• KMTPZXWYQVGMIP-UHFFFAOYSA-N

• N-((6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)methyl)pentanamide is a useful research compound. Its molecular formula is C16H26N4O and its molecular weight is 290.411. The purity is usually 95%.

1-Thia-4-azaspiro[4.5]decan-6-ol hydrochloride

In Stock

• CAS RN:
• 1221792-86-4

• Formula:
• C8H16ClNOS

• InChI:
• InChI=1S/C8H15NOS.ClH/c10-7-3-1-2-4-8(7)9-5-6-11-8;/h7,9-10H,1-6H2;1H

• InChIKey:
• QZWZUXHWFIANJX-UHFFFAOYSA-N

• 1-Thia-4-azaspiro[4.5]decan-6-ol hydrochloride is a useful research compound. Its molecular formula is C8H16ClNOS and its molecular weight is 209.74 g/mol. The purity is usually 95%.

1-[3-(1-benzyl-1H-1,2,4-triazol-5-yl)morpholin-4-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2094192-86-4

• Formula:
• C16H18N4O2

• InChI:
• InChI=1S/C16H18N4O2/c1-2-15(21)19-8-9-22-11-14(19)16-17-12-18-20(16)10-13-6-4-3-5-7-13/h2-7,12,14H,1,8-11H2

• InChIKey:
• UXJUUWBNCGBBGP-UHFFFAOYSA-N

• 1-[3-(1-benzyl-1H-1,2,4-triazol-5-yl)morpholin-4-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C16H18N4O2 and its molecular weight is 298.346. The purity is usually 95%.

2-Ethyl-3H-isoindol-1-imine;hydrochloride

In Stock

• CAS RN:
• 2471192-86-4

• Formula:
• C10H13ClN2

• InChI:
• InChI=1S/C10H12N2.ClH/c1-2-12-7-8-5-3-4-6-9(8)10(12)11;/h3-6,11H,2,7H2,1H3;1H

• InChIKey:
• RMXGOYONLLOAOS-UHFFFAOYSA-N

• 2-Ethyl-3H-isoindol-1-imine;hydrochloride is a useful research compound. Its molecular formula is C10H13ClN2 and its molecular weight is 196.68. The purity is usually 95%.